Cas no 2680847-70-3 (Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate)

• Product Name: Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate
• CAS No: 2680847-70-3
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5884277
• PubChem ID: 165908856
• Update Time: 2025-06-07

Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate
• 2680847-70-3
• EN300-28284615
• Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate

• Inchi： 1S/C16H21NO3/c1-16-8-7-14(18)13(9-16)17(11-16)15(19)20-10-12-5-3-2-4-6-12/h2-6,13-14,18H,7-11H2,1H3
• InChI Key： XLGXPMACWMIPBD-UHFFFAOYSA-N
• SMILES： OC1CCC2(C)CN(C(=O)OCC3C=CC=CC=3)C1C2

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate

Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 2680847-70-3): A Comprehensive Overview

Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate (CAS No. 2680847-70-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and as a tool in chemical biology research.

The chemical structure of Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate is notable for its bicyclic ring system and the presence of a benzyl ester group. The bicyclic core, specifically the 6-azabicyclo[3.2.1]octane moiety, is a key structural element that contributes to its biological activity and pharmacological properties. The hydroxy and methyl substituents further enhance its reactivity and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising lead for the development of novel treatments for conditions such as depression, anxiety, and Parkinson's disease.

In vitro and in vivo experiments have demonstrated that Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate exhibits selective binding to specific receptors, such as serotonin transporter (SERT) and dopamine transporter (DAT). This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Additionally, the compound has shown promising results in preclinical models of neurodegenerative diseases, where it has been observed to reduce oxidative stress and promote neuroprotection.

The synthesis of Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate involves several steps, including the formation of the bicyclic core through ring-closing metathesis (RCM) or other cyclization reactions, followed by functional group modifications to introduce the hydroxy and methyl substituents. The benzyl ester group can be introduced via esterification reactions using benzyl alcohol or other suitable reagents.

The pharmacokinetic properties of Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate have been extensively studied to optimize its bioavailability and metabolic stability. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for Phase II trials, which will focus on assessing its therapeutic potential in specific patient populations.

In addition to its therapeutic applications, Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate has also found use as a research tool in chemical biology studies. Its ability to selectively modulate neurotransmitter systems makes it valuable for investigating the underlying mechanisms of neurological disorders and developing new therapeutic strategies.

The future prospects for Benzyl 4-hydroxy-1-methyl-6-azabicyclo[3.2.1]octane-6-carboxylate are promising, with ongoing research aimed at optimizing its structure to enhance its potency and selectivity further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this field, leading to the development of innovative treatments for a wide range of neurological conditions.